Cas no 2137477-31-5 (5-[1-(Propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid)
5-[1-(Propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2137477-31-5
- 5-[1-(propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid
- EN300-722190
- 5-[1-(Propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid
-
- Inchi: 1S/C14H26N2O2/c1-10(2)16-7-5-11(6-8-16)12-3-4-13(14(17)18)15-9-12/h10-13,15H,3-9H2,1-2H3,(H,17,18)
- InChI Key: RJKMCTFROBALSA-UHFFFAOYSA-N
- SMILES: OC(C1CCC(CN1)C1CCN(C(C)C)CC1)=O
Computed Properties
- Exact Mass: 254.199428076g/mol
- Monoisotopic Mass: 254.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 52.6Ų
5-[1-(Propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-722190-0.05g |
5-[1-(propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid |
2137477-31-5 | 0.05g |
$816.0 | 2023-05-30 | ||
| Enamine | EN300-722190-0.1g |
5-[1-(propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid |
2137477-31-5 | 0.1g |
$855.0 | 2023-05-30 | ||
| Enamine | EN300-722190-0.25g |
5-[1-(propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid |
2137477-31-5 | 0.25g |
$893.0 | 2023-05-30 | ||
| Enamine | EN300-722190-0.5g |
5-[1-(propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid |
2137477-31-5 | 0.5g |
$933.0 | 2023-05-30 | ||
| Enamine | EN300-722190-1.0g |
5-[1-(propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid |
2137477-31-5 | 1g |
$971.0 | 2023-05-30 | ||
| Enamine | EN300-722190-2.5g |
5-[1-(propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid |
2137477-31-5 | 2.5g |
$1903.0 | 2023-05-30 | ||
| Enamine | EN300-722190-5.0g |
5-[1-(propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid |
2137477-31-5 | 5g |
$2816.0 | 2023-05-30 | ||
| Enamine | EN300-722190-10.0g |
5-[1-(propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid |
2137477-31-5 | 10g |
$4176.0 | 2023-05-30 |
5-[1-(Propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 5-[1-(Propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid
Introduction to 5-[1-(Propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic Acid (CAS No. 2137477-31-5)
5-[1-(Propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid, identified by the CAS number 2137477-31-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of piperidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates two piperidine rings connected through a propyl bridge, which contributes to its unique pharmacophoric properties.
The chemical structure of 5-[1-(Propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid can be described as a bicyclic amine derivative. The presence of the propyl group at the 1-position of the first piperidine ring and the carboxylic acid functionality at the 2-position of the second piperidine ring enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. This compound has been extensively studied for its role in the development of novel pharmaceutical agents, particularly in the realm of central nervous system (CNS) drugs.
In recent years, there has been a surge in research focusing on piperidine derivatives due to their potential as scaffolds for drug discovery. The unique combination of functional groups in 5-[1-(Propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid has made it a versatile building block for medicinal chemists. Its ability to interact with various biological targets has led to its exploration in the development of treatments for neurological disorders, pain management, and other therapeutic areas.
One of the most compelling aspects of this compound is its role in the synthesis of small-molecule inhibitors. These inhibitors have shown promise in preclinical studies as potential candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases. The propyl group and the piperidine rings contribute to the compound's ability to modulate neurotransmitter systems, particularly serotonin and dopamine pathways, which are crucial for maintaining mental health and cognitive function.
The synthesis of 5-[1-(Propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework. The efficiency and yield of these synthetic routes are critical factors that influence the scalability and cost-effectiveness of producing this compound for pharmaceutical applications.
Recent advancements in computational chemistry have also played a pivotal role in understanding the pharmacological properties of 5-[1-(Propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These insights have guided medicinal chemists in optimizing the structure for improved potency and selectivity. Additionally, virtual screening techniques have been utilized to identify new analogs with enhanced pharmacological profiles.
The safety profile of 5-[1-(Propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have assessed its acute and chronic toxicity, as well as its potential for metabolic degradation. These studies have been essential in determining safe dosing regimens and identifying any potential side effects that may arise from its use in therapeutic settings.
In conclusion, 5-[1-(Propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid (CAS No. 2137477-31) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for designing novel drugs targeting various neurological disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing therapeutic strategies across multiple medical fields.
2137477-31-5 (5-[1-(Propan-2-yl)piperidin-4-yl]piperidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)